Cas no 896680-07-2 (ethyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: ethyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 896680-07-2
• MF: C₁₇H₁₈N₂O₅S
• MW: 362.400223255157
• CID: 5903067
• PubChem ID: 5100619
• Update Time: 2025-10-29

ethyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-acetyl-2-(furan-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 6-acetyl-2-[(2-furanylcarbonyl)amino]-4,5,6,7-tetrahydro-, ethyl ester
• F1298-0753
• 896680-07-2
• AKOS024604612
• ethyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• ethyl 6-acetyl-2-(furan-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• ethyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

• Inchi： 1S/C17H18N2O5S/c1-3-23-17(22)14-11-6-7-19(10(2)20)9-13(11)25-16(14)18-15(21)12-5-4-8-24-12/h4-5,8H,3,6-7,9H2,1-2H3,(H,18,21)
• InChI Key： XYQSWLLFNQZZIU-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(OCC)=O)=C(NC(C3=CC=CO3)=O)SC1=2

Computed Properties

• Exact Mass: 362.09364285g/mol
• Monoisotopic Mass: 362.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.372±0.06 g/cm3(Predicted)
• Boiling Point: 512.0±50.0 °C(Predicted)
• pka: 12.05±0.20(Predicted)

Additional information on ethyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Introduction to Ethyl 6-Acetyl-2-(Furan-2-Amido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate (CAS No. 896680-07-2)

Ethyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 896680-07-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a furan amide and an acetyl group, contribute to its distinctive properties and potential pharmacological effects.

The chemical structure of ethyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate is characterized by a thienopyridine core with a furan amide substituent at the 2-position and an acetyl group at the 6-position. The ethyl ester moiety at the 3-position further adds to its complexity and functional versatility. This intricate molecular architecture provides a foundation for exploring its interactions with biological targets and potential therapeutic applications.

Recent studies have highlighted the potential of thienopyridines in various therapeutic areas, including anti-inflammatory, anticancer, and neuroprotective activities. The presence of the furan amide group in ethyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate suggests that it may exhibit similar biological activities. Furan amides are known for their ability to modulate enzyme activity and interact with specific protein targets, making them valuable candidates for drug development.

In the context of medicinal chemistry, the acetyl group in ethyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate can influence the compound's metabolic stability and pharmacokinetic properties. Acetylation is a common modification used to enhance the lipophilicity and bioavailability of drug candidates. This modification can also affect the compound's binding affinity to target proteins and its overall efficacy.

The ethyl ester moiety in ethyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate is another key structural feature that contributes to its pharmacological profile. Esters are often used in drug design to improve solubility and enhance cellular uptake. The hydrolysis of esters can also generate active metabolites that may have additional therapeutic effects.

Experimental data from recent studies have shown that ethyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate exhibits promising anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-1beta in activated immune cells. These findings suggest that this compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, ethyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate has also shown potential as an anticancer agent. Preliminary studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. This makes it a promising candidate for further investigation in cancer therapy.

In addition to its direct biological activities, ethyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate has been explored as a lead compound for drug discovery efforts. Structure-based drug design approaches have been employed to optimize its structure for improved potency and selectivity against specific targets. These efforts have led to the development of several analogs with enhanced pharmacological properties.

The synthesis of ethyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic steps include the formation of the thienopyridine core through cyclization reactions and the introduction of functional groups such as the furan amide and acetyl moieties through selective functionalization reactions.

In conclusion, ethyl 6-acetyl-2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 896680-07-2) is a promising compound with a unique chemical structure that offers significant potential for various therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.